- Carboxylation of indoles and pyrroles with CO2 in the presence of dialkylaluminum halidesTetrahedron Letters, 2009, 50(31), 4512-4514,
Cas no 634-97-9 (1H-pyrrole-2-carboxylic acid)
1H-pyrrole-2-carboxylic acid structure
1H-pyrrole-2-carboxylic acid Properties
Names and Identifiers
-
- Pyrrole-2-carboxylic acid
- Minalin
- Minaline
- RARECHEM AL BO 1190
- TIMTEC-BB SBB004332
- 1H-PYRROLE-2-CARBOXYLIC ACID
- 2-PYRROLECARBOXYLIC ACID
- 1H-Pyrrole-2-carbonyl chloride
- Pyrrole-2-carboxylic
- +Expand
-
- MFCD00005219
- WRHZVMBBRYBTKZ-UHFFFAOYSA-N
- 1S/C5H5NO2/c7-5(8)4-2-1-3-6-4/h1-3,6H,(H,7,8)
- OC(C1=CC=CN1)=O
- 80825
Computed Properties
- 111.03200
- 2
- 3
- 1
- 111.032028
- 8
- 103
- 0
- 0
- 0
- 0
- 0
- 1
- 0.8
- 0
- 53.1
Experimental Properties
- 0.71290
- 53.09000
- 1.441-1.445
- 340.3°C at 760 mmHg
- 204-208 °C (dec.) (lit.)
- 159.6℃
- Soluble in methanol.
- Cream or white powder.
- Not determined.
- 4.45(at 20℃)
- 0.862
1H-pyrrole-2-carboxylic acid Security Information
- GHS07
- 3
- S26;S37/39
- S26-S36-S37/39
- R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- 36/37/38
- Warning
1H-pyrrole-2-carboxylic acid Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-pyrrole-2-carboxylic acid Price
1H-pyrrole-2-carboxylic acid Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Chlorodimethylaluminum Solvents: Toluene , Hexane ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.3 Reagents: Sodium carbonate Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.3 Reagents: Sodium carbonate Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
Reference
1H-pyrrole-2-carboxylic acid Preparation Products
1H-pyrrole-2-carboxylic acid Suppliers
Rational Tiger Technology (Shanghai) Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:634-97-9)
A LA DING
anhua.mao@aladdin-e.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:634-97-9)1H-pyrrole-2-carboxylic acid
99%
500g
373.0